Cas no 315710-29-3 (N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide)

N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide structure
315710-29-3 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
CAS No:315710-29-3
MF:C17H12N4O3S2
MW:384.432180404663
CID:6187633
PubChem ID:982703
Update Time:2024-01-06

N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
    • N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetamide
    • 315710-29-3
    • ZINC00628454
    • Z20239003
    • SR-01000477446
    • ChemDiv1_008949
    • HMS612G17
    • N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
    • N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
    • CCG-19256
    • AKOS001022756
    • AF-399/15335265
    • 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide
    • F1174-1777
    • SR-01000477446-1
    • N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetamide
    • Inchi: 1S/C17H12N4O3S2/c22-15(18-10-5-6-12-13(7-10)24-9-23-12)8-25-16-19-20-17-21(16)11-3-1-2-4-14(11)26-17/h1-7H,8-9H2,(H,18,22)
    • InChI Key: LWTZFYIDYMCRJF-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(N2C2C=CC=CC1=2)SCC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

  • Exact Mass: 384.03508260g/mol
  • Monoisotopic Mass: 384.03508260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 131Ų

N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Pricemore >>

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